Cas no 111511-48-9 (4-(bromomethyl)-4-ethoxyoxane)

• Product Name: 4-(bromomethyl)-4-ethoxyoxane
• CAS No: 111511-48-9
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD30344934
• CID: 4572170
• PubChem ID: 13625991
• Update Time: 2025-06-08

4-(bromomethyl)-4-ethoxyoxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(bromomethyl)-4-ethoxytetrahydro-
• 4-(bromomethyl)-4-ethoxyoxane

• MDL： MFCD30344934
• Inchi： 1S/C8H15BrO2/c1-2-11-8(7-9)3-5-10-6-4-8/h2-7H2,1H3
• InChI Key： ODVBRXKTAYDZPQ-UHFFFAOYSA-N
• SMILES： C1OCCC(CBr)(OCC)C1

Additional information on 4-(bromomethyl)-4-ethoxyoxane

Comprehensive Overview of 4-(Bromomethyl)-4-ethoxyoxane (CAS No. 111511-48-9): Properties, Applications, and Industry Insights

4-(Bromomethyl)-4-ethoxyoxane (CAS No. 111511-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This brominated oxane derivative is widely utilized as a key intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and functional materials. Its molecular formula, C₈H₁₅BrO₂, highlights its potential for diverse chemical modifications, making it a versatile building block in modern organic chemistry.

One of the most frequently searched questions about 4-(bromomethyl)-4-ethoxyoxane revolves around its synthetic applications. Researchers often explore its role in cross-coupling reactions, where the bromomethyl group serves as a reactive site for further functionalization. This aligns with the growing demand for sustainable synthesis methods, a hot topic in green chemistry. The compound's ethoxyoxane backbone also contributes to its stability, enabling its use in catalytic systems and polymer chemistry.

In the context of drug discovery, CAS 111511-48-9 has been investigated for its potential in constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Recent trends in AI-driven molecular design have further amplified interest in such intermediates, as computational tools increasingly predict their utility in targeted therapeutics. The compound's lipophilicity and steric properties make it particularly valuable for optimizing drug bioavailability, a critical factor in pharmaceutical development.

From an industrial perspective, 4-(bromomethyl)-4-ethoxyoxane is often discussed alongside scale-up challenges and process optimization. Manufacturers frequently search for cost-effective purification techniques and storage stability data, reflecting the compound's sensitivity to moisture and light. Advanced analytical methods like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency for research and production purposes.

The safety profile of CAS 111511-48-9 is another area of frequent inquiry. While not classified as hazardous under standard conditions, proper handling protocols are emphasized in laboratory safety guidelines. This aligns with broader industry movements toward responsible chemical management and ESG compliance in research institutions. Material Safety Data Sheets (MSDS) for this compound typically recommend inert atmosphere storage and personal protective equipment during handling.

Emerging applications of 4-(bromomethyl)-4-ethoxyoxane in material science have recently gained traction. Its potential use in smart polymers and responsive coatings has been explored, particularly in conjunction with nanotechnology advancements. The compound's ability to participate in click chemistry reactions makes it valuable for creating functional surfaces with tailored properties, meeting demands in sectors ranging from electronics to biomedical devices.

Market analysts note steady growth in demand for CAS 111511-48-9, driven by expanding pharmaceutical R&D budgets and increasing custom synthesis requirements. Suppliers frequently update their technical specifications to address evolving customer needs, particularly regarding isomeric purity and residual solvent levels. The compound's global supply chain has adapted to meet both research-scale and pre-commercial quantity demands.

In academic circles, 4-(bromomethyl)-4-ethoxyoxane continues to feature in mechanistic studies of nucleophilic substitution reactions. Its well-defined reactivity pattern makes it an excellent model compound for teaching advanced organic reaction mechanisms. Recent publications have highlighted its utility in demonstrating stereoelectronic effects and conformational analysis, fundamental concepts in physical organic chemistry.

Future research directions for CAS 111511-48-9 may explore its potential in bioconjugation chemistry and prodrug design, areas experiencing rapid growth due to advances in targeted drug delivery systems. The compound's balanced reactivity profile positions it well for these applications, particularly when combined with modern catalytic technologies and flow chemistry approaches that dominate contemporary synthetic methodology development.